1-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-{[1-(2-methylphenyl)-1H-pyrazol-4-yl]methyl}methanamine

• IUPAC Name: N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-methyl-1-[1-(2-methylphenyl)pyrazol-4-yl]methanamine
• InChI: InChI=1S/C22H23N5O2/c1-16-6-4-5-7-20(16)27-14-17(12-23-27)13-26(2)15-21-24-22(25-29-21)18-8-10-19(28-3)11-9-18/h4-12,14H,13,15H2,1-3H3
• InChI Key: MWBIHYWNLWGWRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C=C(C=N2)CN(C)CC3=NC(=NO3)C4=CC=C(C=C4)OC
• Molecular Formula: C22H23N5O2
• Molecular Weight: 389.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a methoxyphenyl group, an oxadiazole ring, and a pyrazole ring. These functional groups could potentially give the compound interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It contains an oxadiazole ring attached to a methoxyphenyl group, and a pyrazole ring attached to a methylphenyl group, all linked together by a methanamine group.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and reagents present. The oxadiazole and pyrazole rings might undergo electrophilic substitution reactions, while the methoxy group could potentially be demethylated under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any stereochemistry. Properties like solubility, melting point, boiling point, etc., can only be accurately determined through experimental measurements.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. Without specific safety data, it’s difficult to comment on the exact hazards associated with this compound.

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties.